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For Immediate Release

To ensure the safety of laboratory personnel and the protection of the environment, this

document provides essential procedural guidance for the proper disposal of Nicospan.

Nicospan is a pharmaceutical compound, and its waste must be managed as hazardous

chemical waste. The following instructions are intended for researchers, scientists, and drug

development professionals.

Nicospan is a combination drug, and its exact composition can vary. It has been identified as

containing a mixture of either Drotaverine Hydrochloride and Nicotinic Acid (Vitamin B3), or

Picolinic Acid and 1-((3,4-diethoxyphenyl)methylene)-6,7-diethoxy-1,2,3,4-

tetrahydroisoquinoline hydrochloride. Due to its chemical nature, Nicospan and any materials

contaminated with it require specialized disposal procedures.

Hazardous Characteristics
The primary components of Nicospan are classified with the following hazards:

Drotaverine Hydrochloride: Harmful if swallowed.[1][2][3][4][5]

Nicotinic Acid (Vitamin B3): Causes serious eye irritation.[6][7][8][9][10]

Picolinic Acid: Harmful if swallowed and causes serious eye damage.[11][12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1237972?utm_src=pdf-interest
https://www.benchchem.com/product/b1237972?utm_src=pdf-body
https://www.benchchem.com/product/b1237972?utm_src=pdf-body
https://www.benchchem.com/product/b1237972?utm_src=pdf-body
https://www.benchchem.com/product/b1237972?utm_src=pdf-body
https://www.benchchem.com/product/b1237972?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-211384.pdf
https://www.chemicalbook.com/msds/drotaverine-hydrochloride.pdf
https://cdn.caymanchem.com/cdn/msds/20944m.pdf
https://www.echemi.com/sds/drotaverinehydrochloride-pid_Rock36809.html
https://file.medchemexpress.com/batch_PDF/HY-108974/Drotaverine-hydrochloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC128295000&productDescription=NICOTINIC+ACID%2C+98%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.carlroth.com/medias/SDB-3815-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE5OTB8YXBwbGljYXRpb24vcGRmfGFHRm1MMmd4WXk4NU1UZ3lNalkxTmpjeE56RXdMMU5FUWw4ek9ERTFYMGRDWDBWT0xuQmtaZ3wxMDFhYzcyZTQ2Y2FhNWMyZDhhNjkxYTFmYjM0MjNkNTA0OWY3NWQxOTQ1MjRjZWFlNDk4NTY1MTQyMDk1NzA5
https://www.chemos.de/import/data/msds/GB_en/59-67-6-A0008755-GB-en.pdf
https://www.carlroth.com/medias/SDB-3815-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ1Njh8YXBwbGljYXRpb24vcGRmfGFEUTBMMmd4WXk4NU1UZ3lNalkxTmpNNE9UUXlMMU5FUWw4ek9ERTFYMEZWWDBWT0xuQmtaZ3xlOWMyNmRlOTlhMjU0NzI3NzE2NWU4YjZiNmRlZTFlYzk5NzAwZjE4YWE0OTRkNjA3NzQzYTNiNTIwNTgxZjRj
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/47msds_0024GjGhs08Div.03sdsPicolinicacid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) When
Handling Nicospan Waste
Before handling any Nicospan waste, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Category Specification

Eye Protection

Safety glasses with side-shields conforming to

EN166, or chemical safety goggles as described

by OSHA's eye and face protection regulations

in 29 CFR 1910.133.[1][3][6][7][11]

Hand Protection

Wear appropriate protective gloves (e.g.,

Neoprene, PVC, or butyl gloves). Gloves must

be inspected prior to use.[2][7]

Body Protection
A lab coat or impervious clothing should be worn

to prevent skin contact.[5][7][13]

Respiratory Protection

In situations where dust or aerosols may be

generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[6][13]

Step-by-Step Disposal Protocol for Nicospan
The following protocol outlines the necessary steps for the safe disposal of Nicospan and

contaminated materials. This procedure should be conducted in a designated and well-

ventilated area.

1. Waste Segregation:

Treat all materials that have come into contact with Nicospan as hazardous waste. This

includes unused product, solutions, contaminated labware (e.g., pipette tips, vials, gloves),

and spill cleanup materials.

Do not mix Nicospan waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.
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2. Waste Collection and Containment:

Solid Waste: Collect solid Nicospan waste, including contaminated items, in a designated,

leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Nicospan in a separate, sealed, and

appropriately labeled container.

Sharps Waste: Any sharps contaminated with Nicospan must be disposed of in a

designated sharps container that is clearly labeled as hazardous waste.

3. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name(s) of the contents (i.e., "Nicospan Waste," "Drotaverine

Hydrochloride," "Nicotinic Acid," "Picolinic Acid").

The label should also include the date when the waste was first added to the container and

any other information required by your institution.

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area.

Ensure that containers are kept closed at all times, except when adding waste.

Secondary containment should be used to prevent spills.

5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the Nicospan
waste.[1][5]

Do not dispose of Nicospan waste down the drain or in the regular trash.[1][6][13] Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[11][13]
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Experimental Workflow for Nicospan Disposal
The following diagram illustrates the logical workflow for the proper disposal of Nicospan
waste in a laboratory setting.
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Nicospan Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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